Thiocyanic acid, p-hydroxyphenyl ester (8CI)
Thiocyanic acid, p-hydroxyphenyl ester (8CI)
4-Thiocyanatophenol belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. 4-Thiocyanatophenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-thiocyanatophenol is primarily located in the cytoplasm. Outside of the human body, 4-thiocyanatophenol can be found in fruits. This makes 4-thiocyanatophenol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
3774-52-5
VCID:
VC0186477
InChI:
InChI=1S/C7H5NOS/c9-7-3-1-6(2-4-7)5-8-10/h1-4,9H
SMILES:
C1=CC(=CC=C1C#[N+][S-])O
Molecular Formula:
C7H5NOS
Molecular Weight:
151.19 g/mol
Thiocyanic acid, p-hydroxyphenyl ester (8CI)
CAS No.: 3774-52-5
Main Products
VCID: VC0186477
Molecular Formula: C7H5NOS
Molecular Weight: 151.19 g/mol
| CAS No. | 3774-52-5 |
|---|---|
| Product Name | Thiocyanic acid, p-hydroxyphenyl ester (8CI) |
| Molecular Formula | C7H5NOS |
| Molecular Weight | 151.19 g/mol |
| IUPAC Name | 4-hydroxy-N-sulfidobenzonitrilium |
| Standard InChI | InChI=1S/C7H5NOS/c9-7-3-1-6(2-4-7)5-8-10/h1-4,9H |
| Standard InChIKey | FMRRFPFZGPDDLZ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C#[N+][S-])O |
| Canonical SMILES | C1=CC(=CC=C1C#[N+][S-])O |
| Melting Point | 62-63°C |
| Physical Description | Solid |
| Description | 4-Thiocyanatophenol belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. 4-Thiocyanatophenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-thiocyanatophenol is primarily located in the cytoplasm. Outside of the human body, 4-thiocyanatophenol can be found in fruits. This makes 4-thiocyanatophenol a potential biomarker for the consumption of this food product. |
| PubChem Compound | 19600 |
| Last Modified | Nov 11 2021 |
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